Cas no 131794-27-9 (1,2,5-Oxadiazole-3,4-diamine, mononitrate)

• Product Name: 1,2,5-Oxadiazole-3,4-diamine, mononitrate
• CAS No: 131794-27-9
• MF: C₂H₅N₅O₄
• MW: 163.092199087143
• CID: 1229099
• PubChem ID: 71340920
• Update Time: 2025-04-20

1,2,5-Oxadiazole-3,4-diamine, mononitrate Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazole-3,4-diamine, mononitrate
• nitric acid,1,2,5-oxadiazole-3,4-diamine
• Nitric acid--1,2,5-oxadiazole-3,4-diamine (1/1)
• 131794-27-9
• DTXSID20767981

• Inchi： 1S/C2H4N4O.HNO3/c3-1-2(4)6-7-5-1;2-1(3)4/h(H2,3,5)(H2,4,6);(H,2,3,4)
• InChI Key： ZBNPBMCGDJIXIF-UHFFFAOYSA-N
• SMILES： O1N=C(C(N)=N1)N.O[N+](=O)[O-]

Computed Properties

• Exact Mass: 163.03415366g/mol
• Monoisotopic Mass: 163.03415366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 83.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 157Ų